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Compound of Interest

Compound Name: Impurity F of Calcipotriol

Cat. No.: B10800498

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of

calcipotriol and its related compounds. Calcipotriol, a synthetic analog of vitamin D3, is a

cornerstone in the topical treatment of psoriasis. Understanding its toxicological characteristics,

as well as those of its metabolites and potential impurities, is crucial for its safe and effective

use in drug development and clinical practice. This document summarizes key quantitative

toxicological data, details experimental methodologies for pivotal studies, and illustrates

relevant biological pathways and experimental workflows.

Executive Summary
Calcipotriol exhibits a favorable toxicological profile for topical administration. Systemic toxicity

is low due to limited absorption and rapid metabolism into less active compounds. The primary

local adverse effect is skin irritation. Extensive testing has demonstrated that calcipotriol is not

genotoxic, carcinogenic, or teratogenic at clinically relevant doses. Its major metabolites,

MC1046 and MC1080, are significantly less potent than the parent compound. While various

process-related impurities and degradation products can exist, they are typically controlled to

levels that ensure patient safety.
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Quantitative Toxicological Data
The following tables summarize the key quantitative data from toxicological studies on

calcipotriol.

Table 1: Acute and Repeat-Dose Toxicity of Calcipotriol

Test Species
Route of
Administration

Parameter Value Reference

Rat (Male) Subcutaneous LD50 2.19 mg/kg [1]

Rat (Female) Subcutaneous LD50 2.51 mg/kg [1]

Rat Percutaneous LD50 >15 mg/kg [1]

Dog Subcutaneous LD50 >1.5 mg/kg [1]

Rat
Percutaneous (4

weeks)
NOAEL 4 µg/kg/day [2]

Dog
Percutaneous

(26 weeks)
NOAEL 0.4 µg/kg/day [3]

Table 2: Reproductive and Developmental Toxicity of Calcipotriol (MC903)
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Test Species Study Type Endpoint NOAEL Reference

Rat

Fertility and Early

Embryonic

Development

Parental Toxicity 5 µg/kg/day [4]

Reproductive

Performance
25 µg/kg/day [4]

Fetal

Development
25 µg/kg/day [4]

Rat Teratogenicity
Maternal and

Fetal Toxicity
12.5 µg/kg/day [5]

Pup

Development
25 µg/kg/day [5]

Rabbit Teratogenicity
Maternal and

Fetal Toxicity
0.5 µg/kg/day [6]

Rat
Perinatal and

Postnatal

Maternal General

Toxicity
12.5 µg/kg/day [7]

Maternal

Reproductive

Performance

25 µg/kg/day [7]

Offspring

Viability and

Development

12.5 µg/kg/day [7]

Table 3: Genotoxicity of Calcipotriene
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Assay Test System
Metabolic
Activation

Result Reference

Ames Assay
Salmonella

typhimurium

With and without

S9
Negative [8]

Mouse

Lymphoma TK

Locus Assay

L5178Y mouse

lymphoma cells

With and without

S9
Negative [8]

Human

Lymphocyte

Chromosome

Aberration Assay

Human

peripheral blood

lymphocytes

With and without

S9
Negative [8]

Mouse

Micronucleus

Assay

Mouse bone

marrow
In vivo Negative [8]

Table 4: Biological Activity of Calcipotriol Metabolites

Compound
Biological Effect (on U937
cells)

Reference

MC1046
>100 times weaker than

calcipotriol
[9]

MC1080
>100 times weaker than

calcipotriol
[9]

Signaling Pathways and Metabolism
Calcipotriol exerts its biological effects primarily through the Vitamin D Receptor (VDR), a

nuclear hormone receptor. Upon binding to the VDR in the cytoplasm, the calcipotriol-VDR

complex translocates to the nucleus. Here, it forms a heterodimer with the Retinoid X Receptor

(RXR). This heterodimer then binds to specific DNA sequences known as Vitamin D Response

Elements (VDREs) in the promoter regions of target genes, thereby modulating their

transcription. This signaling pathway is crucial for its therapeutic effects in psoriasis, which
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involve the inhibition of keratinocyte proliferation and the promotion of keratinocyte

differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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